Cas no 41079-73-6 (2,3,7,8-Tetramethoxythianthrene)
41079-73-6 structure
Product Name:2,3,7,8-Tetramethoxythianthrene
CAS No:41079-73-6
MF:C16H16O4S2
MW:336.425842285156
CID:2712787
PubChem ID:148406
Update Time:2025-04-21
2,3,7,8-Tetramethoxythianthrene Chemical and Physical Properties
Names and Identifiers
-
- SCHEMBL1201869
- 41079-73-6
- Thianthrene, 2,3,7,8-tetramethoxy-
- 69098-56-2
- AKOS004903566
- 2,3,7,8-Tetramethoxythianthrene
- DTXSID40961429
-
- MDL： MFCD00096298
- Inchi： 1S/C16H16O4S2/c1-17-9-5-13-14(6-10(9)18-2)22-16-8-12(20-4)11(19-3)7-15(16)21-13/h5-8H,1-4H3
- InChI Key： JAEJQQGDBQVUAP-UHFFFAOYSA-N
- SMILES： S1C2C=C(C(=CC=2SC2C=C(C(=CC1=2)OC)OC)OC)OC
Computed Properties
- Exact Mass: 336.04900133Da
- Monoisotopic Mass: 336.04900133Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 304
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 87.5Ų
2,3,7,8-Tetramethoxythianthrene Related Literature
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Daniel Messmer,Stefan Salentinig,Jakob Heier Nanoscale, 2019,11, 6929-6938
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Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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